2-((4-fluorophenyl)thio)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]acetamide
• InChI: InChI=1S/C17H18FNO3S/c18-12-3-5-13(6-4-12)23-10-16(20)19-11-17(21)8-1-2-15-14(17)7-9-22-15/h3-7,9,21H,1-2,8,10-11H2,(H,19,20)
• InChI Key: QHHLOEKUXCCZES-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CO2)C(C1)(CNC(=O)CSC3=CC=C(C=C3)F)O
• Molecular Formula: C17H18FNO3S
• Molecular Weight: 335.4 g/mol
• CAS No.: 2309570-36-1

Description

2-((4-fluorophenyl)thio)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H18FNO3S and its molecular weight is 335.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Potential

Compounds structurally related to "2-((4-fluorophenyl)thio)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)acetamide" have been synthesized and evaluated for their pharmacological activities. For example, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetamide exhibited significant anti-inflammatory activity in an assay, indicating potential applications in developing anti-inflammatory drugs (Sunder & Maleraju, 2013).

Anticancer Activity

Several studies have synthesized and evaluated compounds with functionalities similar to those in the compound of interest for their anticancer properties. Compounds with fluoro substitutions and benzothiazole derivatives have shown promising anticancer activity against various cancer cell lines, suggesting the potential of such compounds in cancer therapy. For instance, novel fluoro-substituted benzo[b]pyran compounds demonstrated anti-lung cancer activity at low concentrations compared to reference drugs, indicating their potential as anticancer agents (Hammam et al., 2005).

Antimicrobial Activity

Sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide have been synthesized and demonstrated antimicrobial activity against both Gram-negative and Gram-positive bacteria as well as fungi. This highlights the potential use of such compounds in developing new antimicrobial agents (Badiger et al., 2013).

Molecular Modeling and Anticancer Screening

N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds were synthesized, and their structural and spectral features were studied using DFT calculations. These compounds were evaluated for their anticancer activities, showing significant results against breast cancer, which suggests the chemical compound could also have potential applications in cancer research (Abu-Melha, 2021).